Cas no 23768-36-7 (4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate)

4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate structure
23768-36-7 structure
Product Name:4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate
CAS No:23768-36-7
MF:C21H30O2S
MW:346.526705265045
CID:912762
PubChem ID:289144
Update Time:2025-04-19

4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate Chemical and Physical Properties

Names and Identifiers

    • 4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate
    • p-Toluolsulfinsaeure-longicamphenilylester
    • NSC-150801
    • 23849-10-7
    • 4,8,8-Trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzene-1-sulfinate
    • DTXSID60946652
    • NSC150801
    • DTXSID20302391
    • 23768-36-7
    • Inchi: 1S/C21H30O2S/c1-14-6-8-15(9-7-14)24(22)23-19-16-10-11-17-18(16)20(2,3)12-5-13-21(17,19)4/h6-9,16-19H,5,10-13H2,1-4H3
    • InChI Key: RALIZLGECMUKNT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)OC1C2CCC3C1(C)CCCC(C)(C)C32

Computed Properties

  • Exact Mass: 346.19700
  • Monoisotopic Mass: 346.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 451°C at 760 mmHg
  • Flash Point: 226.5°C
  • Refractive Index: 1.589
  • PSA: 45.51000
  • LogP: 6.14090

4,8,8-trimethyldecahydro-1,4-methanoazulen-9-yl 4-methylbenzenesulfinate Related Literature

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